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Compound of Interest

Compound Name: 17-Dmag
Cat. No.: B8063562
Get Quote
\ J

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with 17-DMAG (Alvespimycin). The
following procedures are designed to ensure the safe handling and disposal of this potent
Hsp90 inhibitor.

Hazard Identification and Personal Protective
Equipment (PPE)

17-DMAG is classified as hazardous, with the potential to cause harm if swallowed, inhaled, or
in contact with skin.[1][2] It is also known to cause serious eye irritation.[1] Therefore, strict
adherence to PPE protocols is mandatory to minimize exposure.

Recommended Personal Protective Equipment
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PPE Category

Recommended Equipment

Rationale

Eye Protection

Chemical safety goggles or a

face shield

Protects against splashes of
17-DMAG solutions.[3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact. Gloves
should be inspected before

use and changed frequently.[3]

Body Protection

Laboratory coat or disposable

gown

Protects clothing and skin from

contamination.[3]

Respiratory Protection

N95 respirator or higher, or use

of a fume hood

Required when handling the
compound as a powder or if
aerosolization is possible to
prevent inhalation.[2][3]

Operational Plan for Handling 17-DMAG

This section outlines a step-by-step procedure for the safe handling of 17-DMAG, from

receiving the compound to its final disposal.

1. Preparation and Engineering Controls:

o Work in a designated area, such as a chemical fume hood, to minimize inhalation exposure.

[2]

o Ensure that an eyewash station and safety shower are readily accessible.[2]

o Before handling, review the Safety Data Sheet (SDS) for 17-DMAG.[4]

2. Handling the Solid Compound:

» 17-DMAG is typically supplied as a crystalline solid.[4]

+ When weighing the powder, do so within a fume hood to avoid generating and inhaling dust.

[2]

o Use appropriate tools (e.g., spatula, weigh paper) and clean them thoroughly after use.
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3. Solution Preparation:

e 17-DMAG is soluble in organic solvents like DMSO, ethanol, and dimethylformamide (DMF).
[4]

e When dissolving, add the solvent to the solid to minimize dust formation.

e For aqueous solutions, it is recommended to first dissolve 17-DMAG in a minimal amount of
an organic solvent like DMF and then dilute with the aqueous buffer.[4]

e Aqueous solutions of 17-DMAG are not recommended for storage for more than one day.[4]
4. Experimental Use:

e Clearly label all solutions containing 17-DMAG.

» Avoid prolonged or repeated exposure.[2]

e Wash hands thoroughly after handling.[1][4]

Disposal Plan
Proper disposal of 17-DMAG and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Collection:

¢ Solid Waste: Collect unused or expired 17-DMAG powder and any grossly contaminated
items (e.g., weigh boats, pipette tips) in a designated, sealed, and clearly labeled hazardous
chemical waste container.[3]

» Liquid Waste: Collect all solutions containing 17-DMAG in a sealed, properly labeled
container for hazardous liquid waste. Do not pour down the drain.[3]

o Contaminated PPE: Dispose of used gloves, disposable gowns, and other contaminated lab
supplies in a designated biohazard or chemical waste container.[3]
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» Sharps: Dispose of any contaminated needles or other sharps in a puncture-resistant sharps
container.[3]

Disposal Workflow Diagram

4 N\

Handling Workflow

(Preparation & Engineering Controls)

\4
(Handling Solid Compound)

Y

Solution Preparation

\ 4

Experimental Use

Disposal Workflow

(Solid Waste CoIIection) (Liquid Waste Collection) (Contaminated PPE DisposaD Sharps Disposal

Click to download full resolution via product page
Caption: Logical workflow for the safe handling and disposal of 17-DMAG.
First Aid Measures
In case of exposure, follow these immediate first aid measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids apart. Seek medical attention.[2]
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o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Get medical attention if symptoms occur.[2]

 Ingestion: Wash out the mouth with water, provided the person is conscious. Do not induce
vomiting. Seek medical attention.[2]

 Inhalation: Remove the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[2]

This guide is intended to supplement, not replace, your institution's specific safety protocols
and the information provided in the product's Safety Data Sheet. Always prioritize safety and
consult with your institution's environmental health and safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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